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Compound of Interest

Compound Name: 1-Bromo-3,3-dimethylbutane

Cat. No.: B154914

This guide provides essential safety and logistical information for the proper disposal of 1-
Bromo-3,3-dimethylbutane, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical to ensure personal safety and
environmental compliance.

Immediate Safety and Handling Precautions

1-Bromo-3,3-dimethylbutane is a flammable liquid that can cause skin and eye irritation.[1][2]
Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use chemically resistant gloves (e.g., nitrile).

o Skin and Body Protection: Wear a lab coat or chemical-resistant apron.

» Respiratory Protection: Use only in a well-ventilated area, preferably a fume hood. If
ventilation is inadequate, a respirator may be necessary.

Handling and Storage:

» Keep the container tightly closed and store it in a cool, dry, and well-ventilated area.[3][4]
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o Store away from heat, sparks, open flames, and other ignition sources.[3]
e Use non-sparking tools and take precautionary measures against static discharge.[4]
e Ground and bond containers when transferring material.[4]

**Chemical and Physical Properties

A summary of the key quantitative data for 1-Bromo-3,3-dimethylbutane is provided in the
table below for easy reference.

Property Value

Molecular Formula CeH13Br[2][5][6]

Molecular Weight 165.07 g/mol [2][5]

Appearance Colorless to almost colorless liquid[5]
Boiling Point 138 °C at 760 mmHg[7]

Flash Point 33.1 °C[7]

Density 1.172 g/lcm3[7]

Vapor Pressure 8.53 mmHg at 25°CJ[7]

Step-by-Step Disposal Protocol

The disposal of 1-Bromo-3,3-dimethylbutane must be conducted in accordance with all
applicable local, state, and federal regulations. It is classified as a hazardous waste.

o Waste Identification and Collection:

o Designate a specific, labeled, and sealed container for waste 1-Bromo-3,3-
dimethylbutane. The container must be compatible with the chemical.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.
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e Spill Management:

o In case of a spill, immediately evacuate non-essential personnel and ensure the area is
well-ventilated.

o Remove all sources of ignition.

o Contain the spill using an inert absorbent material such as sand, silica gel, or a universal
binder.[8] Do not use combustible materials like sawdust.

o Carefully collect the absorbed material into a designated hazardous waste container.
o Clean the spill area thoroughly.
» Final Disposal:

o The primary method of disposal is through a licensed and approved hazardous waste
disposal facility.[4][8]

o Contact your institution's EHS office to arrange for pickup and disposal. They will have
established procedures and certified contractors.

o Under no circumstances should 1-Bromo-3,3-dimethylbutane be disposed of down the
drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1-Bromo-3,3-
dimethylbutane.
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Start: Have Waste
1-Bromo-3,3-dimethylbutane

Step 1: Wear Appropriate
Personal Protective Equipment (PPE)

Step 2: Collect Waste in a
Designated, Labeled Container

Is there a spill?

Step 2a: Contain Spill with
Inert Absorbent Material

Step 2b: Collect Contaminated
Material into Waste Container

Step 3: Contact Institutional
Environmental Health & Safety (EHS)

Step 4: Arrange for Professional
Waste Disposal Pickup

@per Disposal C@

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Bromo-3,3-dimethylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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